Cas no 1884203-50-2 (6,6-Dimethyltetrahydro-2H-pyran-3-carboxylic acid)

• Product Name: 6,6-Dimethyltetrahydro-2H-pyran-3-carboxylic acid
• CAS No: 1884203-50-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD29762569
• CID: 4709426
• PubChem ID: 118902412
• Update Time: 2023-08-16

6,6-Dimethyltetrahydro-2H-pyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyltetrahydro-2H-pyran-3-carboxylic acid
• FCH5474936
• 2,2-dimethyltetrahydro-2H-pyran-5-carboxylic acid

• MDL： MFCD29762569
• Inchi： 1S/C8H14O3/c1-8(2)4-3-6(5-11-8)7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： QJOGISLWWSNCOS-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 46.5